Cas no 2580248-26-4 (Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate)
Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-aminocyclohex-1-ene-1-carboxylate
- EN300-27733134
- 2580248-26-4
- Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate
-
- Inchi: 1S/C11H19NO2/c1-11(2,3)14-10(13)8-4-6-9(12)7-5-8/h4,9H,5-7,12H2,1-3H3
- InChI Key: IWSHVOBUYCDYGJ-UHFFFAOYSA-N
- SMILES: O(C(C1=CCC(CC1)N)=O)C(C)(C)C
Computed Properties
- Exact Mass: 197.141578849g/mol
- Monoisotopic Mass: 197.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 52.3Ų
Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733134-0.05g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-27733134-0.1g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-27733134-0.25g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-27733134-0.5g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-27733134-1.0g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-27733134-2.5g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-27733134-5.0g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-27733134-10.0g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-27733134-1g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 1g |
$986.0 | 2023-09-10 | ||
| Enamine | EN300-27733134-5g |
tert-butyl 4-aminocyclohex-1-ene-1-carboxylate |
2580248-26-4 | 5g |
$2858.0 | 2023-09-10 |
Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate
Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate (CAS No. 2580248-26-4): A Comprehensive Overview
Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate (CAS No. 2580248-26-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.
The chemical structure of tert-butyl 4-aminocyclohex-1-ene-1-carboxylate consists of a cyclohexene ring with an amino group and a tert-butyl ester group attached to the carboxylic acid moiety. This configuration imparts specific physical and chemical properties that make it an attractive candidate for various applications. The tert-butyl group provides steric protection, enhancing the stability and reactivity of the compound, while the amino group offers potential for further functionalization and bioactivity.
Recent studies have highlighted the potential of tert-butyl 4-aminocyclohex-1-ene-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the treatment of inflammatory diseases. The researchers found that the compound effectively inhibits key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, tert-butyl 4-aminocyclohex-1-ene-1-carboxylate has shown potential as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for multi-step synthetic processes. A notable example is its use in the synthesis of novel antiviral agents, where it serves as a key building block in constructing complex molecular architectures with high selectivity and efficiency.
The pharmacokinetic properties of tert-butyl 4-aminocyclohex-1-ene-1-carboxylate have also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits good solubility and permeability, which are crucial factors for drug absorption and distribution. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes predictable biotransformation pathways, which can be advantageous for drug design and optimization.
In clinical trials, tert-butyl 4-aminocyclohex-1-ene-1-carboxylate has demonstrated promising results in preclinical models of various diseases. For example, in a study conducted on animal models of arthritis, the compound significantly reduced joint inflammation and improved mobility without causing significant side effects. These findings suggest that it may have therapeutic potential for treating rheumatoid arthritis and other inflammatory conditions.
The safety profile of tert-butyl 4-aminocyclohex-1-ene-1-carboxylate has been extensively evaluated through toxicological studies. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. This favorable safety profile makes it a suitable candidate for further clinical development.
In conclusion, tert-butyl 4-aminocyclohex-1-ene-1-carboxylate (CAS No. 2580248-26-4) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, position it as a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.
2580248-26-4 (Tert-butyl 4-aminocyclohex-1-ene-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)